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Compound of Interest

Compound Name: Mij821

Cat. No.: B10830910 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Mij821 (onfasprodil) is a novel, highly potent, and selective negative allosteric modulator (NAM)

of the N-methyl-D-aspartate (NMDA) receptor subunit 2B (NR2B).[1][2] Developed as a

potential rapid-onset antidepressant for treatment-resistant depression (TRD), its mechanism is

designed to offer a more favorable side-effect profile compared to broad-spectrum NMDA

receptor antagonists like ketamine.[1][3] This guide provides a comparative analysis of the

preclinical data available for Mij821 in animal models, offering insights into its pharmacological

and behavioral profile.

Comparative Preclinical Data
While extensive clinical trial data for Mij821 is available, specific quantitative results from

classical antidepressant screening models in animals, such as the Forced Swim Test or

Sucrose Preference Test, are not yet widely published. However, existing preclinical studies

provide valuable comparative data against ketamine and essential pharmacokinetic and safety

profiles.
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Parameter
Mij821
(Onfasprodil)

Ketamine Animal Model

Reversal of

Haloperidol-Induced

Catalepsy

More potent than

ketamine
Standard comparator Rat[1]

Hyperactivity

Did not produce

ketamine-like

hyperactivity

Induces hyperactivity Rat[1]

Mechanism of Action

Selective NR2B

Negative Allosteric

Modulator

Non-selective NMDA

Receptor Antagonist
N/A

Pharmacokinetic Profile of Mij821
Species Clearance (mL/min·kg) Half-life (hours)

Mouse 130 3.8[1]

Rat 56 8.9[1]

Dog 40 6.3[1]

Preclinical Safety Data
Study Species

No-Observed-Adverse-
Effect-Level (NOAEL)

6-week GLP Toxicology Rat, Dog 10 mg/kg[1]

Experimental Protocols
Detailed below are standardized protocols for key experiments relevant to the preclinical

validation of antidepressant compounds like Mij821.

Haloperidol-Induced Catalepsy Test
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This test assesses the potential of a compound to reverse catalepsy, a state of motor

immobility, which can be indicative of effects on the extrapyramidal motor system and

neurotransmitter pathways implicated in depression.

Animals: Male Wistar rats (200-250g) are used.

Induction of Catalepsy: Haloperidol (1 mg/kg) is administered intraperitoneally (i.p.).

Drug Administration: Mij821, ketamine, or vehicle is administered at varying doses 30

minutes after haloperidol injection.

Assessment: Catalepsy is measured at set intervals (e.g., 60, 90, 120 minutes) post-

haloperidol. The rat is placed with its forepaws on a horizontal bar (9 cm high). The time it

remains in this position is recorded, with a cut-off time of 180 seconds.

Endpoint: A reduction in the time spent in the cataleptic posture is indicative of an anti-

cataleptic effect.

Forced Swim Test (FST)
The FST is a widely used behavioral despair model to screen for antidepressant efficacy. A

reduction in immobility time is considered a positive indicator.

Animals: Male C57BL/6 mice (25-30g) are commonly used.

Apparatus: A transparent cylindrical tank (20 cm diameter, 30 cm height) is filled with water

(23-25°C) to a depth of 15 cm.

Procedure: Mice are placed in the water tank for a 6-minute session. The session is video-

recorded.

Drug Administration: Test compounds (e.g., Mij821) or a vehicle are administered, typically

30-60 minutes before the test.

Scoring: The duration of immobility (time spent floating with only minor movements to keep

the head above water) is scored during the last 4 minutes of the 6-minute session.
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Endpoint: A statistically significant decrease in immobility time compared to the vehicle-

treated group suggests antidepressant-like activity.

Sucrose Preference Test (SPT)
This test measures anhedonia, a core symptom of depression, by assessing the animal's

preference for a sweetened solution over plain water. An increase in sucrose preference is

indicative of an antidepressant effect.

Animals: Rodents are subjected to a chronic stress paradigm, such as Chronic

Unpredictable Mild Stress (CUMS), to induce a depressive-like state.

Habituation: Before the test, animals are habituated to drinking from two bottles, one with

water and one with a 1% sucrose solution.

Procedure: Following a period of food and water deprivation (e.g., 12-24 hours), animals are

presented with two pre-weighed bottles, one containing water and the other a 1% sucrose

solution, for a set duration (e.g., 1-24 hours).

Drug Administration: The test compound is administered chronically throughout the CUMS

protocol.

Measurement: The amount of liquid consumed from each bottle is determined by weighing

the bottles before and after the test period.

Endpoint: Sucrose preference is calculated as: (Sucrose Intake / Total Liquid Intake) x 100.

An increase in this percentage in the drug-treated group compared to the vehicle group

indicates a reduction in anhedonic behavior.

Visualizing Pathways and Processes
Hypothesized Signaling Pathway for Mij821
Mij821, as a selective NR2B NAM, is hypothesized to initiate its rapid antidepressant effects by

modulating synaptic plasticity. This likely involves the disinhibition of pathways that lead to the

synthesis of key synaptic proteins.
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Caption: Hypothesized signaling cascade of Mij821.

Experimental Workflow for Preclinical Antidepressant
Validation
The process of validating a potential antidepressant in animal models follows a structured

workflow, from initial screening to more complex behavioral and molecular analyses.
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Caption: Typical workflow for preclinical antidepressant validation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. MIJ-821 demonstrates promising preclinical profile | BioWorld [bioworld.com]

2. MIJ821 (onfasprodil) in healthy volunteers: First‐in‐human, randomized, placebo‐
controlled study (single ascending dose and repeated intravenous dose) - PMC
[pmc.ncbi.nlm.nih.gov]

3. researchgate.net [researchgate.net]

To cite this document: BenchChem. [Validating the Antidepressant Effects of Mij821 in
Animal Models: A Comparative Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10830910#validating-the-antidepressant-effects-of-
mij821-in-animal-models]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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